2-Amino-1-(dimethylamino)-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C19H19F3N4O
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 2-amino-1-(dimethylamino)-5-oxo-4-[2-(trifluoromethyl)phenyl]-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C19H19F3N4O/c1-25(2)26-14-8-5-9-15(27)17(14)16(12(10-23)18(26)24)11-6-3-4-7-13(11)19(20,21)22/h3-4,6-7,16H,5,8-9,24H2,1-2H3
• InChI Key: RUVHLRVWQGZIPW-UHFFFAOYSA-N
• SMILES: CN(C)N1C2=C(C(C(=C1N)C#N)C3=CC=CC=C3C(F)(F)F)C(=O)CCC2

Description

2-Amino-1-(dimethylamino)-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'Compound X' to simplify its name.

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it is believed that Compound X inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, Compound X has been shown to inhibit the activity of certain proteins that are involved in the replication of the hepatitis C virus.
Biochemical and Physiological Effects
Compound X has been shown to have both biochemical and physiological effects. Biochemically, Compound X has been shown to inhibit the activity of certain enzymes and proteins. Physiologically, Compound X has been shown to have anti-inflammatory and anti-cancer properties. Additionally, Compound X has been shown to have potential as an anti-viral agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using Compound X in lab experiments is its potential as an anti-cancer and anti-viral agent. Additionally, Compound X is relatively easy to synthesize, which makes it a cost-effective option for lab experiments. However, one of the limitations of using Compound X in lab experiments is that its mechanism of action is not fully understood. Additionally, more research is needed to determine the optimal dosage and concentration of Compound X for specific applications.

Future Directions

There are several future directions for research on Compound X. One direction is to further explore its potential as an anti-cancer and anti-viral agent. Additionally, more research is needed to determine the optimal dosage and concentration of Compound X for specific applications. Another direction is to investigate the potential side effects of Compound X and its interactions with other drugs. Finally, more research is needed to fully understand the mechanism of action of Compound X. This understanding could lead to the development of more effective drugs based on Compound X.

Synthesis Methods

Compound X can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis process is complex and requires expertise in organic chemistry. The first step involves the reaction of 2-(trifluoromethyl)benzaldehyde with dimethylamine to form a Schiff base. The Schiff base is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of medicine. Compound X has been shown to have anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, Compound X has been shown to have potential as an anti-viral agent, as it inhibits the replication of the hepatitis C virus.